Cas no 28816-15-1 (3-Pyrazolin-5-one, 3-(3b-hydroxyandrost-5-en-17b-yl)- (8CI))

• Product Name: 3-Pyrazolin-5-one, 3-(3b-hydroxyandrost-5-en-17b-yl)- (8CI)
• CAS No: 28816-15-1
• MF: C₂₂H₃₂N₂O₂
• MW: 356.501686096191
• CID: 288816
• PubChem ID: 271785
• Update Time: 2025-04-19

3-Pyrazolin-5-one, 3-(3b-hydroxyandrost-5-en-17b-yl)- (8CI) Chemical and Physical Properties

Names and Identifiers

• 3-Pyrazolin-5-one, 3-(3b-hydroxyandrost-5-en-17b-yl)- (8CI)
• 5-(3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl)-1,2-dihydropyrazol-3-one
• DTXSID60951463
• 28816-15-1
• NSC115732
• NSC-115732
• 17-(3-Hydroxy-1H-pyrazol-5-yl)androst-5-en-3-ol

• Inchi： 1S/C22H32N2O2/c1-21-9-7-14(25)11-13(21)3-4-15-16-5-6-18(19-12-20(26)24-23-19)22(16,2)10-8-17(15)21/h3,12,14-18,25H,4-11H2,1-2H3,(H2,23,24,26)
• InChI Key： YDWCDXCQJNWYNH-UHFFFAOYSA-N
• SMILES： OC1CCC2(C)C(C1)=CCC1C2CCC2(C)C(C3=CC(NN3)=O)CCC21

Computed Properties

• Exact Mass: 356.24656
• Monoisotopic Mass: 356.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 61.36
• LogP: 4.11030